Cas no 1009344-04-0 (3beta-hydroxy-7,23-dioxo-25,26,27-trinorcucurbit-5-en-19-al)

3beta-hydroxy-7,23-dioxo-25,26,27-trinorcucurbit-5-en-19-al structure
1009344-04-0 structure
Product name:3beta-hydroxy-7,23-dioxo-25,26,27-trinorcucurbit-5-en-19-al
CAS No:1009344-04-0
MF:C27H40O4
MW:428.604108810425
CID:2030003

3beta-hydroxy-7,23-dioxo-25,26,27-trinorcucurbit-5-en-19-al Chemical and Physical Properties

Names and Identifiers

    • 3beta-hydroxy-7,23-dioxo-25,26,27-trinorcucurbit-5-en-19-al
    • kuguacin D
    • Inchi: InChI=1S/C27H40O4/c1-16(13-17(2)29)18-9-10-26(6)23-21(30)14-20-19(7-8-22(31)24(20,3)4)27(23,15-28)12-11-25(18,26)5/h14-16,18-19,22-23,31H,7-13H2,1-6H3
    • InChI Key: NBODFSYIUFTBQG-UHFFFAOYSA-N
    • SMILES: CC(CC(C)=O)C1CCC2(C)C3C(=O)C=C4C(CCC(O)C4(C)C)C3(CCC12C)C=O |c:14|

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • XLogP3: 4.234

Recommend Articles

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd